Cas no 52667-89-7 (1,4,7-Tritosyl-1,4,7-triazonane)

1,4,7-Tritosyl-1,4,7-triazonane structure
52667-89-7 structure
Product Name:1,4,7-Tritosyl-1,4,7-triazonane
CAS No:52667-89-7
MF:C27H33N3O6S3
MW:591.762423276901
MDL:MFCD00184056
CID:359143
PubChem ID:564157
Update Time:2025-04-19

1,4,7-Tritosyl-1,4,7-triazonane Chemical and Physical Properties

Names and Identifiers

    • 1,4,7-Tritosyl-1,4,7-triazonane
    • 1,4,7-TRI-P-TOSYL-1,4,7-TRIAZACYCLONONANE
    • 1,4,7-tris[(4-Methylphenyl)sulfonyl]-1,4,7-triazonane
    • 1H-1,4,7-Triazonine, octahydro-1,4,7-tris[(4-methylphenyl)sulfonyl]-
    • 1,4,7-Tris-(toluene-4-sulfonyl)-[1,4,7]triazonane
    • AC1LBTVN
    • AC1Q2QSB
    • Oprea1_587292
    • Oprea1_666494
    • SureCN3971438
    • 1,4,7-Tris(p-toluenesulfonyl)-1,4,7-triazacyclononane
    • 1,4,7-Tris(p-tolylsulfonyl)-1,4,7-triazacyclononane
    • 1,4,7-tritosyl-1,4,7-triazacyclononane
    • BLZOXONTWBENEK-UHFFFAOYSA-N
    • BAS 00104299
    • C27H33N3O6S3
    • RW2689
    • 7447AB
    • MC
    • SY112774
    • SR-01000389986
    • 1,4,7-Tris[(4-methylphenyl)sulfonyl]-1,4,7-triazonane #
    • MFCD00184056
    • N,N',N''-Tris(p-toluenesulfonyl)-1,4,7-triazacyclononane
    • 52667-89-7
    • 1,4,7-tris(p-toluenesulphonyl)-1,4,7-triazacyclononane
    • DS-16520
    • 1,4,7-tris(4-methylbenzenesulfonyl)-1,4,7-triazonane
    • DTXSID00340352
    • AKOS000519534
    • CCA66789
    • CS-M2633
    • SCHEMBL3971438
    • 1,4,7-Tris(4-methylbenzene-1-sulfonyl)-1,4,7-triazonane
    • 1,4,7-tris-(4-methylphenyl)sulfonyl-1,4,7-triazonane
    • 1,4,7-Tri(p-tolylsulfonyl)-1,4,7-triazacyclononane
    • SR-01000389986-1
    • 1,4,7-Tris(4-toluenesulfonyl)-1,4,7-triazacyclononane; 1,4,7-Tris(p-toluenesulfonyl)-1,4,7-triazacyclononane
    • MDL: MFCD00184056
    • Inchi: 1S/C27H33N3O6S3/c1-22-4-10-25(11-5-22)37(31,32)28-16-18-29(38(33,34)26-12-6-23(2)7-13-26)20-21-30(19-17-28)39(35,36)27-14-8-24(3)9-15-27/h4-15H,16-21H2,1-3H3
    • InChI Key: BLZOXONTWBENEK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CCN(CCN(CC1)S(C1C=CC(C)=CC=1)(=O)=O)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 591.15339
  • Monoisotopic Mass: 591.15314930g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 6
  • Complexity: 948
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 137
  • XLogP3: 3.6

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.334±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 222-224 ºC
  • Boiling Point: 749.4°C at 760 mmHg
  • Flash Point: 407.0±35.7 °C
  • Refractive Index: 1.611
  • Solubility: Insuluble (2.4E-3 g/L) (25 ºC),
  • PSA: 112.14
  • Vapor Pressure: No data available

1,4,7-Tritosyl-1,4,7-triazonane Security Information

1,4,7-Tritosyl-1,4,7-triazonane Pricemore >>

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